Cas no 66984-18-7 (1-methyl-2-oxocyclopentane-1-carbonitrile)

• Product Name: 1-methyl-2-oxocyclopentane-1-carbonitrile
• CAS No: 66984-18-7
• MF: C₇H₉NO
• MW: 123.152461767197
• MDL: MFCD21197225
• CID: 395497
• PubChem ID: 13214249
• Update Time: 2025-04-19

1-methyl-2-oxocyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarbonitrile, 1-methyl-2-oxo-
• 1-methyl-2-oxocyclopentane-1-carbonitrile
• CS-0244876
• KJRMGWZKDHKBCY-UHFFFAOYSA-N
• AKOS014728980
• EN300-2960487
• SCHEMBL12492871
• 66984-18-7
• DTXSID40528672
• 1-methyl-2-oxocyclopentanecarbonitrile

• MDL： MFCD21197225
• Inchi： 1S/C7H9NO/c1-7(5-8)4-2-3-6(7)9/h2-4H2,1H3
• InChI Key： KJRMGWZKDHKBCY-UHFFFAOYSA-N
• SMILES： O=C1CCCC1(C#N)C

Computed Properties

• Exact Mass: 123.06847
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones